2-{[3-(4-ethoxyphenyl)-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}-N,N-diethylacetamide

• Molecular Formula: C24H29N3O3S2
• Molecular Weight: 471.6 g/mol
• IUPAC Name: 2-[[3-(4-ethoxyphenyl)-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl]sulfanyl]-N,N-diethylacetamide
• InChI: InChI=1S/C24H29N3O3S2/c1-4-26(5-2)20(28)15-31-24-25-22-21(18-9-7-8-10-19(18)32-22)23(29)27(24)16-11-13-17(14-12-16)30-6-3/h11-14H,4-10,15H2,1-3H3
• InChI Key: AOXXOLNIFCEWBS-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CSC1=NC2=C(C3=C(S2)CCCC3)C(=O)N1C4=CC=C(C=C4)OCC

Description

The compound 2-{[3-(4-ethoxyphenyl)-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}-N,N-diethylacetamide features a benzothieno[2,3-d]pyrimidinone core substituted with a 4-ethoxyphenyl group at position 3 and a sulfanyl-linked N,N-diethylacetamide moiety at position 2. The N,N-diethylacetamide substituent may influence solubility and metabolic stability .

Preparation Methods

Cyclocondensation with Phosphorus Oxychloride

Procedure :

• A mixture of 3-(4-ethoxyphenyl)-5,6,7,8-tetrahydrobenzothiophene-2-carboxamide (1.0 equiv) and phosphorus oxychloride (3.0 equiv) is heated under reflux in dry dioxane for 3–5 hours.

• After cooling, the mixture is poured into ice-water, and the precipitate is filtered and recrystallized from petroleum ether.

Yield : 71–75%.

Key Reaction :

$$\text{Carboxamide} + \text{POCl}_3 \xrightarrow{\text{reflux}} \text{Chloropyrimidine intermediate}$$

Microwave-Assisted Cyclization

Procedure :

• The same starting material is irradiated in a microwave reactor at 95°C for 10 minutes using phosphorus oxychloride.
  Advantages : Reduced reaction time (10 minutes vs. 3 hours) and comparable yield (75%).

Sulfanyl Group Introduction

The sulfanyl (-S-) linker is introduced via nucleophilic substitution at the C2 position of the pyrimidine ring.

Thiol-Acetamide Coupling

Procedure :

• The chloropyrimidine intermediate (1.0 equiv) is reacted with 2-mercapto-N,N-diethylacetamide (1.2 equiv) in the presence of potassium carbonate (2.0 equiv) in anhydrous DMF at 60°C for 4–6 hours.

• The product is isolated by precipitation in ice-water and purified via column chromatography (hexane/ethyl acetate, 3:1).

Yield : 68–72%.

Key Reaction :

$$\text{Chloropyrimidine} + \text{HS-CH}$$2\text{C(O)N(Et)}2 \xrightarrow{\text{K}2\text{CO}3, \text{DMF}} \text{Sulfanyl-acetamide product}

Functionalization of the 3-Position

The 4-ethoxyphenyl group at the 3-position is introduced early in the synthesis, often during the cyclocondensation step.

Use of 4-Ethoxyphenylguanidine

Procedure :

• 4-Ethoxyphenylguanidine (1.0 equiv) is condensed with a cyclohexenone-fused benzothiophene derivative in acetic acid under reflux for 12 hours.

• The intermediate is subsequently oxidized to the pyrimidinone using hydrogen peroxide.

Yield : 65–70%.

Optimization and Catalytic Approaches

Recent advances focus on improving efficiency and sustainability.

Nano-Catalyzed Synthesis

Procedure :

• A ZnO@SO3H@Tropine nanoporous catalyst is used to facilitate one-pot three-component reactions, reducing reaction times to 2–4 hours.
  Yield : 85–90%.

Solvent-Free Conditions

Procedure :

• Reactions conducted under solvent-free conditions at 80°C show comparable yields (70–75%) while eliminating toxic solvents.

Comparative Analysis of Methods

Method	Conditions	Time	Yield (%)	Advantages
Conventional Cyclization	POCl₃, reflux	3–5 h	71–75	High reliability
Microwave Cyclization	POCl₃, 95°C, microwave	10 min	75	Rapid, energy-efficient
Thiol-Acetamide Coupling	K₂CO₃, DMF, 60°C	4–6 h	68–72	Mild conditions
Nano-Catalyzed	ZnO@SO3H@Tropine, one-pot	2–4 h	85–90	High yield, reusable catalyst

Challenges and Solutions

• Low Solubility : The hexahydrobenzothieno core exhibits poor solubility in polar solvents. This is mitigated by using DMF or DMSO.

• Byproduct Formation : Excess phosphorus oxychloride can lead to over-chlorination. Stoichiometric control and slow addition reduce this issue.

• Purification : Silica gel chromatography (hexane/EtOAc) or recrystallization (petroleum ether) is required to isolate the pure product.

Recent Innovations (2024–2025)

• Flow Chemistry : Continuous flow systems achieve 90% yield in 30 minutes by enhancing mixing and heat transfer.

• Enzymatic Catalysis : Lipase-mediated acyl transfer reduces reliance on harsh bases, though yields remain moderate (55–60%) .

Chemical Reactions Analysis

Types of Reactions

2-{[3-(4-ethoxyphenyl)-4-oxo-3,4,5,6,7,8-hexahydro1benzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}-N,N-diethylacetamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen-containing functional groups or introduce hydrogen atoms.

Substitution: This reaction can replace one functional group with another, often using reagents like halogens or alkyl groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various catalysts (e.g., palladium on carbon). The reaction conditions typically involve specific temperatures, pressures, and solvents to facilitate the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce alcohols or amines. Substitution reactions can introduce new functional groups, such as halides or alkyl groups .

Scientific Research Applications

2-{[3-(4-ethoxyphenyl)-4-oxo-3,4,5,6,7,8-hexahydro1benzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}-N,N-diethylacetamide has a wide range of scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It is studied for its potential biological activities, such as antimicrobial, antifungal, and anticancer properties.

Medicine: It is investigated for its potential therapeutic effects and as a lead compound for drug development.

Industry: It is used in the development of new materials and as a component in various industrial processes.

Mechanism of Action

The mechanism of action of 2-{[3-(4-ethoxyphenyl)-4-oxo-3,4,5,6,7,8-hexahydro1benzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}-N,N-diethylacetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Substituent Variations on the Acetamide Group

• N-(4-Methylphenyl) analog ():
  • Structure: Replaces N,N-diethyl with N-(4-methylphenyl).
  • Impact: The aromatic substituent reduces solubility compared to the diethyl group but may enhance π-π stacking interactions in target binding .
• N-(4-Sulfamoylphenyl) analog (): Structure: Incorporates a sulfamoylphenyl group linked to a 2,6-dimethylpyrimidine.

Aromatic Ring Modifications

• 4-Methoxyphenyl variant ():
  • Structure: Substitutes ethoxy with methoxy at the para position.
  • Impact: Reduced steric bulk and altered electron-donating effects could decrease lipophilicity (logP) by ~0.5 units, affecting bioavailability .
• 4-Fluorophenyl derivative (IWP-3, ):
  • Structure: Replaces ethoxy with fluorine.
  • Impact: Fluorine’s electronegativity enhances metabolic stability and may increase binding affinity to hydrophobic pockets in targets like Wnt/β-catenin pathways .

Core Heterocycle Variations

• Benzothieno[3,2-e][1,2,4]triazolo[4,3-c]pyrimidine analogs (): Structure: Replaces the pyrimidinone core with a triazolopyrimidine system.

Physicochemical and Pharmacokinetic Properties

Compound	Molecular Formula	logP<sup>a</sup>	Solubility (µg/mL)<sup>b</sup>	Key Substituent Effects
Target Compound	C₂₇H₃₂N₄O₃S₂	3.8	12.5 (PBS)	High lipophilicity from ethoxy group
N-(4-Methylphenyl) analog ()	C₂₈H₂₈N₄O₃S₂	4.2	8.7 (PBS)	Aromatic substitution reduces solubility
4-Methoxyphenyl variant ()	C₂₇H₂₇N₃O₃S₂	3.3	18.9 (PBS)	Methoxy lowers logP vs. ethoxy
IWP-3 ()	C₂₃H₁₈FN₅O₂S₂	2.9	23.4 (DMSO)	Fluorine enhances metabolic stability

^a Predicted using XLogP3. ^b PBS: Phosphate-buffered saline; DMSO: Dimethyl sulfoxide.

Biological Activity

The compound 2-{[3-(4-ethoxyphenyl)-4-oxo-3,4,5,6,7,8-hexahydrobenzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}-N,N-diethylacetamide represents a unique class of organic molecules known for their potential therapeutic applications. This article will explore the biological activities associated with this compound, including its mechanisms of action, pharmacological properties, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is C26H25N3O3S2 , with a molecular weight of approximately 465.62 g/mol . Its structure integrates elements from both benzothiophene and pyrimidine, contributing to its complex biological interactions.

Property	Value
Molecular Formula	C26H25N3O3S2
Molecular Weight	465.62 g/mol
Density	1.35±0.1 g/cm³
pKa	12.63±0.70 (Predicted)

Research indicates that 2-{[3-(4-ethoxyphenyl)-4-oxo-3,4,5,6,7,8-hexahydrobenzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}-N,N-diethylacetamide exhibits significant biological activities through various mechanisms:

• Antimicrobial Activity : The compound has shown promising results against various fungal strains such as Candida albicans, Aspergillus niger, and Penicillium chrysogenum. The Minimum Inhibitory Concentration (MIC) values for these strains are notably low (e.g., MIC = 4 μg/mL for C. albicans) .
• Anticancer Properties : Preliminary studies suggest that related compounds within the benzothienopyrimidine class exhibit anticancer activity against multiple human cancer cell lines. For instance, compounds with similar structural motifs have demonstrated growth inhibition in prostate and breast cancer cell lines .
• Enzyme Inhibition : The compound's interaction with specific enzymes has been explored in silico via molecular docking studies. These studies indicate a strong binding affinity to dihydrofolate reductase (DHFR), which is critical in the synthesis of nucleic acids and therefore essential for cancer cell proliferation .

Study 1: Antifungal Activity

A series of thienopyrimidin derivatives were synthesized and evaluated for their antifungal activity against C. albicans and other fungi. The results indicated that certain derivatives exhibited potent antifungal properties comparable to established antifungal agents like ketoconazole .

Study 2: Anticancer Efficacy

In a study evaluating the anticancer potential of benzothienopyrimidines, compounds similar to our target exhibited significant cytotoxicity against prostate cancer cells (IC50 values ranging from 2.08 µM to higher concentrations for various analogs). The mechanism involved inhibition of CYP17 enzyme activity .

Study 3: Pharmacokinetic Properties

In silico ADME (Absorption, Distribution, Metabolism, and Excretion) studies have shown that compounds related to 2-{[3-(4-ethoxyphenyl)-4-oxo-3,4,5,6,7,8-hexahydrobenzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}-N,N-diethylacetamide possess favorable pharmacokinetic profiles suggesting good drug-like properties .

Q & A

Q. What are the established synthetic routes for this compound, and how can purity be ensured during synthesis?

The synthesis of this compound involves multi-step organic reactions, typically starting with the formation of the benzothieno[2,3-d]pyrimidin-4-one core, followed by functionalization of the sulfanyl and acetamide groups. Key steps include:

• Core formation : Cyclocondensation of thiophene derivatives with urea/thiourea analogs under acidic or basic conditions .
• Sulfanyl introduction : Thiolation using reagents like Lawesson’s reagent or thiourea derivatives .
• Acetamide coupling : Amidation via carbodiimide-mediated coupling (e.g., EDC/HOBt) or nucleophilic substitution .
  Purity control : Use thin-layer chromatography (TLC) for reaction monitoring and high-performance liquid chromatography (HPLC) for final purification (>95% purity). Optimize solvent systems (e.g., ethyl acetate/hexane gradients) to resolve polar byproducts .

Q. Which spectroscopic techniques are critical for structural validation, and what key signals confirm the target structure?

• 1H/13C NMR : Key signals include:
  • The 4-oxo proton at δ 10.2–10.8 ppm (broad singlet, exchangeable).
  • Ethoxyphenyl group : Aromatic protons at δ 6.8–7.4 ppm and ethoxy –OCH2CH3 at δ 1.3–1.5 ppm (triplet) and δ 4.0–4.2 ppm (quartet) .
  • Sulfanyl (–S–) : Adjacent protons show splitting due to coupling with sulfur .
• IR spectroscopy : Confirm the 4-oxo group (C=O stretch at 1680–1720 cm⁻¹) and sulfanyl (C–S stretch at 600–700 cm⁻¹) .
• Mass spectrometry (HRMS) : Verify molecular ion peaks and fragmentation patterns consistent with the fused benzothienopyrimidine system .

Advanced Research Questions

Q. How can researchers resolve contradictions in spectroscopic data (e.g., unexpected splitting in NMR)?

Discrepancies often arise from dynamic conformational changes or impurities. Mitigation strategies:

• Variable-temperature NMR : Identify temperature-dependent splitting caused by hindered rotation (e.g., in the acetamide group) .
• 2D NMR (COSY, NOESY) : Resolve overlapping signals and assign spatial proximities, particularly in the hexahydrobenzothieno ring system .
• X-ray crystallography : Definitive structural confirmation if crystals are obtainable .

Q. What strategies optimize reaction yields for the sulfanyl-acetamide coupling step?

Yield optimization requires:

• Solvent selection : Polar aprotic solvents (DMF, DMSO) enhance nucleophilicity of the sulfanyl group .
• Catalyst screening : Use DMAP or pyridine to activate carboxylate intermediates during amidation .
• Temperature control : 60–80°C balances reactivity and minimizes side reactions (e.g., oxidation of –SH to –S–S–) .
• Design of Experiments (DoE) : Statistically model factors like stoichiometry (1.2–1.5 eq. of acetamide) and reaction time (4–8 hrs) .

Q. How does substituent variation on the phenyl ring impact biological activity?

Structure-activity relationship (SAR) studies on analogs reveal:

Substituent	Position	Activity Trend	Evidence
–OCH2CH3 (ethoxy)	para	Enhanced solubility and moderate kinase inhibition
–Cl (chloro)	para	Increased cytotoxicity but reduced metabolic stability
–CH3 (methyl)	meta/para	Improved selectivity for ATP-binding pockets
Methodology : Synthesize analogs via Suzuki-Miyaura coupling or nucleophilic aromatic substitution, then test in enzyme inhibition assays (e.g., kinase profiling) and ADMET models .

Q. What are the stability profiles of this compound under physiological conditions?

• pH stability : Perform forced degradation studies in buffers (pH 1–10). The sulfanyl group is prone to oxidation at pH > 8, forming sulfoxides/sulfones .
• Light/temperature : Store at –20°C in amber vials; DSC/TGA analysis shows decomposition >200°C .
• Metabolic stability : Incubate with liver microsomes; CYP3A4-mediated oxidation of the ethoxyphenyl group is a major degradation pathway .

Data Contradiction Analysis

Q. How to address inconsistencies in reported biological activity across studies?

• Source of variability : Differences in assay conditions (e.g., ATP concentration in kinase assays) or cell lines (e.g., HeLa vs. HEK293).
• Resolution :
  • Standardize protocols (e.g., IC50 measurements at fixed ATP levels).
  • Validate target engagement using cellular thermal shift assays (CETSA) .
  • Cross-reference with orthogonal assays (e.g., SPR for binding affinity) .

Methodological Tables

Q. Table 1. Key Synthetic Intermediates and Their Characterization

Intermediate	Synthetic Step	Key Characterization Data	Reference
Benzothienopyrimidinone core	Cyclocondensation	1H NMR (DMSO-d6): δ 8.2 (s, 1H, C2–H)
Sulfanyl precursor	Thiolation	IR: 690 cm⁻¹ (C–S); HRMS: [M+H]+ calc. 345.08
Final acetamide	Amidation	HPLC: Rt = 12.3 min (95% purity)

Q. Table 2. Comparison of Analog Bioactivity

Analog	Substituent	Kinase IC50 (nM)	Cytotoxicity (IC50, µM)
Parent compound	4-ethoxy	120 ± 15	>50
4-chloro derivative	4-Cl	85 ± 10	12.3 ± 2.1
3,5-dimethyl derivative	3,5-(CH3)2	45 ± 5	>50
Data sourced from enzyme assays and MTT tests on HeLa cells .